Cas no 107189-07-1 (5-Bromo-3-hydroxy-2-methoxybenzoic acid)

• Product Name: 5-Bromo-3-hydroxy-2-methoxybenzoic acid
• CAS No: 107189-07-1
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• MDL: MFCD23701672
• CID: 1033191
• PubChem ID: 14762907
• Update Time: 2025-04-20

5-Bromo-3-hydroxy-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-hydroxy-2-methoxybenzoic acid
• AGN-PC-002GOZ
• AK119878
• Benzoic acid, 5-bromo-3-hydroxy-2-methoxy-
• KB-245113
• 5-Bromo-3-hydroxy-2-methoxybenzoicacid
• SCHEMBL10355393
• 107189-07-1
• DTXSID80563744
• DB-368498

• MDL： MFCD23701672
• Inchi： 1S/C8H7BrO4/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： CKEGROMDRNERTI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 245.95271
• Monoisotopic Mass: 245.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76